Cas no 1353946-55-0 ({2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester)

• Product Name: {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• CAS No: 1353946-55-0
• Molecular Formula: C₁₈H₂₅ClN₂O₃
• Molecular Weight: 352.855704069138
• CID: 2160756

{2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester Properties

Names and Identifiers

• {2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• 2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester
• AM92267
• {2-[(2-Chloroacetyl)ethylamino]cyclohexyl}carbamic acid benzyl ester

• InChIKey： OUUXPGNENYIVTB-UHFFFAOYSA-N
• Inchi： 1S/C18H25ClN2O3/c1-2-21(17(22)12-19)16-11-7-6-10-15(16)20-18(23)24-13-14-8-4-3-5-9-14/h3-5,8-9,15-16H,2,6-7,10-13H2,1H3,(H,20,23)
• SMILES： ClCC(N(CC)C1CCCCC1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Heavy Atom Count: 24
• Complexity: 413
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls